4-Isopropyl-1H-indene
Overview
Description
4-Isopropyl-1H-indene, also known as homocitronellal, is an organic compound with the chemical formula C10H12. It is a colorless liquid with a floral odor that is commonly used in perfumes and fragrances. However, it also has potential applications in scientific research, particularly in the fields of chemistry and biochemistry.
Mechanism of Action
The mechanism of action of 4-isopropyl-1H-indene is not well understood, but it is believed to interact with cellular receptors and enzymes to produce its effects. It may also act as a modulator of ion channels or neurotransmitter receptors, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 4-isopropyl-1H-indene has a variety of biochemical and physiological effects. It has been shown to have antibacterial and antifungal properties, as well as potential anti-inflammatory effects. It may also have an impact on the central nervous system, potentially acting as a sedative or anxiolytic agent.
Advantages and Limitations for Lab Experiments
The use of 4-isopropyl-1H-indene in lab experiments has several advantages, including its low cost, ease of synthesis, and potential for a wide range of applications. However, its limited solubility in water and potential toxicity at high doses may limit its use in certain experiments.
Future Directions
There are several future directions for research involving 4-isopropyl-1H-indene. These include further studies on its potential antibacterial and antifungal properties, as well as its potential as a chiral auxiliary and ligand in catalysis. Additionally, its impact on cellular signaling pathways and potential therapeutic applications should be explored further.
Scientific Research Applications
4-Isopropyl-1H-indene has potential applications in scientific research due to its unique chemical properties. It can be used as a starting material for the synthesis of other compounds, such as pharmaceuticals and agrochemicals. It can also be used as a chiral auxiliary in asymmetric synthesis, as well as a ligand in catalysis. In addition, it has been studied for its potential antibacterial and antifungal properties.
properties
CAS RN |
152685-98-8 |
---|---|
Product Name |
4-Isopropyl-1H-indene |
Molecular Formula |
C12H14 |
Molecular Weight |
158.24 g/mol |
IUPAC Name |
4-propan-2-yl-1H-indene |
InChI |
InChI=1S/C12H14/c1-9(2)11-7-3-5-10-6-4-8-12(10)11/h3-5,7-9H,6H2,1-2H3 |
InChI Key |
HUWWPWRILBVQHZ-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=CC2=C1C=CC2 |
Canonical SMILES |
CC(C)C1=CC=CC2=C1C=CC2 |
synonyms |
1H-Indene,4-(1-methylethyl)-(9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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